Cas no 1037082-72-6 (2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 1037082-72-6
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6076261
• PubChem ID: 59315246
• Update Time: 2025-07-23

2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol
• 1037082-72-6
• SCHEMBL8159871
• EN300-1893493

• Inchi： 1S/C10H13BrO3/c1-13-9-5-7(11)6-10(14-2)8(9)3-4-12/h5-6,12H,3-4H2,1-2H3
• InChI Key： IGYDTJNCJSLNRZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCO)OC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-(4-Bromo-2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1037082-72-6)

2-(4-Bromo-2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1037082-72-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its brominated dimethoxyphenyl structure, has garnered attention for its potential in drug discovery and material science. Its unique molecular framework makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of bioactive agents and advanced materials.

The growing interest in 2-(4-bromo-2,6-dimethoxyphenyl)ethanol is driven by its versatility in organic synthesis. Researchers are increasingly exploring its role in constructing heterocyclic compounds, which are pivotal in medicinal chemistry. With the rise of AI-driven drug discovery and green chemistry, this compound aligns with modern trends by offering a balance between reactivity and environmental considerations. Its bromo and methoxy functional groups provide handles for further derivatization, making it a hotspot for innovation.

From an industrial perspective, CAS 1037082-72-6 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves Pd-catalyzed cross-coupling reactions, a topic frequently searched by chemists optimizing catalytic efficiency. The compound’s stability under various conditions also makes it a candidate for scale-up processes, a critical factor for manufacturers aiming to meet the demands of custom synthesis markets.

Environmental and regulatory aspects of 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol are equally relevant. As sustainability becomes a priority, queries about biodegradable intermediates and low-toxicity reagents have surged. This compound’s potential for greener synthetic routes positions it favorably in discussions about eco-friendly chemistry. Analytical methods like HPLC and NMR are commonly employed to ensure its purity, addressing the need for quality control in research and production.

In conclusion, 2-(4-bromo-2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1037082-72-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and sustainable synthesis, reflecting the dynamic needs of today’s scientific community. As research progresses, this compound is poised to play an even greater role in addressing challenges across multiple disciplines.